Cas no 899932-01-5 (N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide
• CAS No: 899932-01-5
• MF: C₂₁H₁₈BrCl₂N₃OS
• MW: 511.262120723724
• CID: 5871795
• PubChem ID: 46246980
• Update Time: 2025-06-10

N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-((3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide
• AKOS001792605
• N-(4-BROMOPHENYL)-2-{[3-(3,4-DICHLOROPHENYL)-1,4-DIAZASPIRO[4.4]NONA-1,3-DIEN-2-YL]SULFANYL}ACETAMIDE
• F3168-0740
• N-(4-bromophenyl)-2-[[2-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]acetamide
• 899932-01-5
• N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H18BrCl2N3OS/c22-14-4-6-15(7-5-14)25-18(28)12-29-20-19(13-3-8-16(23)17(24)11-13)26-21(27-20)9-1-2-10-21/h3-8,11H,1-2,9-10,12H2,(H,25,28)
• InChI Key： DWIXSMFCZCEVQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1C(C2C=CC(=C(C=2)Cl)Cl)=NC2(CCCC2)N=1)=O

Computed Properties

• Exact Mass: 508.97310g/mol
• Monoisotopic Mass: 508.97310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.4nona-1,3-dien-2-ylsulfanyl}acetamide

N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide (CAS No. 899932-01-5): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide (CAS No. 899932-01-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The presence of a 1,4-diazaspiro[4.4]nona-1,3-dien moiety and the substitution with bromine and chlorine atoms make this compound particularly interesting for researchers exploring novel drug candidates.

The chemical structure of N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide is characterized by a spirocyclic core that provides a rigid scaffold, which can influence the compound's conformational flexibility and binding properties. The bromine and chlorine substituents on the phenyl rings add to the compound's hydrophobicity and electronic properties, potentially enhancing its interactions with biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also shown promise in cancer research. A study published in the Cancer Research journal demonstrated that N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide has selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further preclinical and clinical development. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been noted as additional advantages.

In terms of safety and toxicity, preliminary assessments have indicated that N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide is well-tolerated at therapeutic doses. However, further toxicological studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The synthesis of N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient routes for producing this compound on a larger scale. For example, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall yields.

The future prospects for N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, N-(4-bromophenyl)-2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-ylsulfanyl}acetamide (CAS No. 899932-01-5) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs.